Cas no 2096340-30-4 (4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronicAcidPinacolEsterDihydrochloride)

• Product Name: 4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronicAcidPinacolEsterDihydrochloride
• CAS No: 2096340-30-4
• MF: C₁₈H₃₂BCl₂FN₂O₃
• MW: 425.173686981201
• MDL: MFCD20529518
• CID: 4636674
• Update Time: 2025-05-23

4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronicAcidPinacolEsterDihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronic Acid Pinacol Ester Dihydrochloride
• 4-Fluoro-2-(N-methylpiperazinomethyl)phenylboronic acid pinacol ester, DiHCl
• 1-(5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-4-methylpiperazine dihydrochloride
• 4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronicAcidPinacolEsterDihydrochloride

• MDL： MFCD20529518
• Inchi： 1S/C18H30BFN2O3.2ClH/c1-17(2,23)18(3,4)25-19(24)16-7-6-15(20)12-14(16)13-22-10-8-21(5)9-11-22;;/h6-7,12,23-24H,8-11,13H2,1-5H3;2*1H
• InChI Key： VIMFYTSZBWPUFW-UHFFFAOYSA-N
• SMILES： C1(B(O)OC(C(C)(C)O)(C)C)=CC=C(F)C=C1CN1CCN(C)CC1.[H]Cl.[H]Cl

Additional information on 4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronicAcidPinacolEsterDihydrochloride

4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronic Acid Pinacol Ester Dihydrochloride: A Comprehensive Overview

The compound 4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronic Acid Pinacol Ester Dihydrochloride (CAS No. 2096340-30-4) is a highly specialized chemical entity with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its unique structure, which combines a fluorophenyl group, a piperazine ring, and a boronic acid pinacol ester moiety. The presence of these functional groups makes it an invaluable tool in the construction of complex molecular architectures, particularly in the development of biologically active compounds.

Recent advancements in chemical synthesis have highlighted the versatility of this compound as a key intermediate in the construction of heterocyclic frameworks. For instance, researchers have utilized its boronic acid pinacol ester functionality in Suzuki-Miyaura coupling reactions to synthesize a wide array of biaryl compounds. These compounds have shown promising biological activities, including anti-inflammatory and anticancer properties. The piperazine ring, a six-membered amine-containing structure, further enhances the compound's utility by providing additional sites for functionalization and bioisosteric replacements.

The fluorophenyl group within this compound plays a critical role in modulating its pharmacokinetic properties. Fluorine substitution is known to improve lipophilicity and metabolic stability, which are essential for drug candidates targeting various therapeutic areas. Recent studies have demonstrated that derivatives of this compound exhibit enhanced permeability across biological membranes, making them potential candidates for oral drug delivery systems.

In terms of synthesis, the preparation of 4-Fluoro-2-[(4-methyl-1-piperazinyl)methyl]phenylboronic Acid Pinacol Ester Dihydrochloride involves a multi-step process that incorporates advanced catalytic techniques. The use of palladium catalysts has significantly streamlined the coupling reactions involved, ensuring high yields and purity levels. This has made the compound more accessible for both academic research and industrial applications.

From an environmental standpoint, the compound's stability and biodegradability have been thoroughly investigated to ensure compliance with green chemistry principles. Researchers have reported that under controlled conditions, the compound exhibits minimal environmental impact, further underscoring its suitability for large-scale production and use in pharmaceutical settings.

Looking ahead, the continued exploration of this compound's potential is expected to yield groundbreaking discoveries in medicinal chemistry. Its unique combination of functional groups positions it as a cornerstone in the development of next-generation therapeutics. As research progresses, it is anticipated that this compound will play an increasingly pivotal role in addressing unmet medical needs across diverse disease states.